molecular formula C11H13N3S B8772065 4-(4-Aminophenyl)-N,N-dimethylthiazol-2-amine

4-(4-Aminophenyl)-N,N-dimethylthiazol-2-amine

Cat. No.: B8772065
M. Wt: 219.31 g/mol
InChI Key: DIQKKCVWFKETQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Aminophenyl)-N,N-dimethylthiazol-2-amine is a useful research compound. Its molecular formula is C11H13N3S and its molecular weight is 219.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13N3S

Molecular Weight

219.31 g/mol

IUPAC Name

4-(4-aminophenyl)-N,N-dimethyl-1,3-thiazol-2-amine

InChI

InChI=1S/C11H13N3S/c1-14(2)11-13-10(7-15-11)8-3-5-9(12)6-4-8/h3-7H,12H2,1-2H3

InChI Key

DIQKKCVWFKETQV-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=NC(=CS1)C2=CC=C(C=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Iron powder (6.51 g, 116.7 mmol) and 1N aqueous HCl (2.3 mL) were added to a solution of N,N-dimethyl-4-(4-nitrophenyl)-2-thiazolamine of section a) (2.91 g, 11.7 mmol) in EtOH (39 mL) at room temperature. The mixture was stirred and heated at reflux for 3 h. The hot reaction mixture was filtered through diatomaceous earth. The solid on the filter was washed with hot EtOH (200 mL). The filtrate was diluted with EtOAc and Et2O (1:1, 100 mL) and then concentrated to about 25% of its original volume. This solution was diluted with EtOAc (150 mL). The mixture was washed successively with saturated aqueous NaHCO3, H2O and brine, then dried (MgSO4) and concentrated under reduced pressure to give N,N-dimethyl-4-(4-aminophenyl)-2-thiazolamine (2.24 g, 87% yield) as a light brown oil: 1H NMR (400 MHz, DMSO-d6) δ7.53 (d, J=8.4 Hz, 2H), 6.74 (s, 1H), 6.56 (d, J=8.4 Hz, 2H), 5.16 (s, 2H), 3.05 (s, 6H); MS (FAB) m/z 220 (MH)+. This product was used without further purification in the next section.
Name
Quantity
2.3 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
39 mL
Type
solvent
Reaction Step One
Name
Quantity
6.51 g
Type
catalyst
Reaction Step One

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